Cas no 102735-85-3 (4-chloro-1H-indazole-3-carbaldehyde)

• Product Name: 4-chloro-1H-indazole-3-carbaldehyde
• CAS No: 102735-85-3
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD07781583
• CID: 893344
• PubChem ID: 24728198
• Update Time: 2025-04-19

4-chloro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(1h)indazole carboxaldehyde
• 4-chloro-2H-indazole-3-carbaldehyde
• 4-CHLORO-1H-INDAZOLE-3-CARBALDEHYDE
• 4-Chloro-3-(1h)indazole carbaldehyde
• 4-chloroindazole-3-carboxaldehyde
• 4-Chloro-3-(1H)Indazole
• 4-CHLOROINDAZOLE-3-CARBOXYALDEHYDE
• 1H-Indazole-3-carboxaldehyde, 4-chloro-
• AKOS006285184
• DTXSID50646255
• DB-058852
• CS-0269001
• MB04873
• EN300-1616827
• CEA73585
• 102735-85-3
• 4-chloro-1H-indazole-3-carbaldehyde

• MDL： MFCD07781583
• Inchi： 1S/C8H5ClN2O/c9-5-2-1-3-6-8(5)7(4-12)11-10-6/h1-4H,(H,10,11)
• InChI Key： INZGVVZFYFGKJE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=C(C=O)NN=2

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.21630